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Compound of Interest

Compound Name: Ethyl 2-iodooxazole-4-carboxylate

Cat. No.: B1394224

For Researchers, Scientists, and Drug Development Professionals

While crystallographic data for ethyl 2-iodooxazole-4-carboxylate derivatives are not publicly
available, this guide provides a comparative analysis of two related compounds: Ethyl 5-bromo-
2-(4-methoxyphenyl) oxazole-4-carboxylate and Ethyl 2-(benzo[d]oxazol-2-yl)-5-0x0-3-(o-
tolylamino)-2,5-dihydroisoxazole-4-carboxylate. This comparison offers valuable insights into
the structural nuances of the oxazole and isoxazole cores, which are of significant interest in
medicinal chemistry. The experimental data presented is derived from published
crystallographic studies.

Crystallographic Data Comparison

The following table summarizes the key crystallographic parameters for the two derivatives,
allowing for a direct comparison of their solid-state structures.
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Ethyl 2-(benzo[d]oxazol-2-

Ethyl 5-bromo-2-(4- yl)-5-0x0-3-(o-
Parameter methoxyphenyl) oxazole-4- tolylamino)-2,5-
carboxylate dihydroisoxazole-4-

carboxylate

Chemical Formula C13H12BrNOa4[1][2] C25H20N40s
Molecular Weight 326.15 g/mol [1][2] 468.46 g/mol
Crystal System Monoclinic[1][2] Monoclinic[3][4][5]
Space Group P21/n[1][2] P21/c[3][4][5]

Unit Cell Dimensions

a (A) 14.828(2)[1][2] 11.9936(3)[3][41(5]
b () 7.1335(9)[1][2] 13.9638(3)[3][4][5]
c (A) 25.119(2)[1][2] 11.5126(4)[3][4](5]
o (%) 90 90[3][4][5]

B () 100.066(11)[1][2] 108.939(3)[3][4][5]
y(®) 90 90[3][4][5]

Volume (A2) 2616.1(6)[1][2] 1823.70(9)[3][41(5]
Z (Molecules/unit cell) 8[1][2] A13][4]15]

R-factor (R1) Not specified in abstract 0.050[3][4][5]
WR2 Not specified in abstract 0.130[3][4][5]

Experimental Protocols

The methodologies outlined below are synthesized from the referenced studies and represent
typical procedures for the synthesis and crystallographic analysis of such heterocyclic
compounds.

Synthesis
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Ethyl 5-bromo-2-(4-methoxyphenyl) oxazole-4-carboxylate: The synthesis of this compound
was achieved and characterized by IR spectroscopy, 33C NMR, and Mass spectroscopy. Single
crystals suitable for X-ray diffraction were obtained by dissolving the synthesized compound in
a hot solution of petroleum ether and ethyl acetate (95:5) and allowing it to cool slowly at room
temperature.[2]

Ethyl 2-(benzo[d]oxazol-2-yl)-5-0x0-3-(0-tolylamino)-2,5-dihydroisoxazole-4-carboxylate: This
derivative was synthesized via N-arylation of ethyl 5-0x0-3-(o-tolylamino)-2,5-dihydroisoxazole-
4-carboxylate with 2-chlorobenzoxazole.[3][4] The reaction was carried out by heating the
reactants without a solvent under a nitrogen atmosphere at 120 °C for 30 minutes. The
resulting product was then extracted with chloroform, passed through a short silica plug, and
crystallized from ethanol to yield white needles.[3]

Single-Crystal X-ray Diffraction

A suitable single crystal of the compound is mounted on a diffractometer. X-ray diffraction data
is collected at a controlled temperature, often 295.15 K[2] or as specified in the study, using
monochromatic radiation (e.g., MoKa, A = 0.71073 A)[2]. The collected diffraction data is then
processed to determine the unit cell parameters and space group. The crystal structure is
solved using direct methods and refined by full-matrix least-squares on F2. All non-hydrogen
atoms are refined anisotropically. Hydrogen atoms may be placed in calculated positions and
refined using a riding model.

Workflow for Single-Crystal X-ray Crystallography

The following diagram illustrates the typical workflow from sample preparation to final structure
validation in single-crystal X-ray crystallography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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